Cas no 1248674-28-3 (1-(4-Bromothiophen-2-yl)methylpiperidin-4-one)

• Product Name: 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one
• CAS No: 1248674-28-3
• MF: C₁₀H₁₂BrNOS
• MW: 274.177380561829
• CID: 4564532
• Update Time: 2025-06-09

1-(4-Bromothiophen-2-yl)methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromothiophen-2-yl)methyl]piperidin-4-one
• YZB67428
• SB43394
• 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one

• Inchi： 1S/C10H12BrNOS/c11-8-5-10(14-7-8)6-12-3-1-9(13)2-4-12/h5,7H,1-4,6H2
• InChI Key： NMECHHMDQCQCDU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN1CCC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.6
• Topological Polar Surface Area: 48.6

Additional information on 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one

Research Brief on 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one (CAS: 1248674-28-3): Recent Advances and Applications

1-(4-Bromothiophen-2-yl)methylpiperidin-4-one (CAS: 1248674-28-3) is a brominated thiophene derivative with a piperidinone moiety, which has recently gained attention in medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. Recent studies highlight its potential in modulating protein-protein interactions and as a scaffold for novel therapeutic agents against neurodegenerative diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one as a key precursor for developing selective JAK3 inhibitors. The bromothiophene moiety was found to enhance binding affinity to the ATP-binding site, while the piperidinone ring contributed to improved metabolic stability. The lead compound derived from this scaffold exhibited nanomolar potency against JAK3 with >100-fold selectivity over other JAK isoforms, demonstrating its potential for autoimmune disease therapy.

Another significant application emerged in neuropharmacology research, where this compound was used to develop sigma-1 receptor ligands. A 2022 study in ACS Chemical Neuroscience reported that structural modifications of 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one yielded compounds with high sigma-1 receptor affinity (Ki < 10 nM) and neuroprotective effects in cellular models of Parkinson's disease. The bromine atom at the 4-position of the thiophene ring was crucial for maintaining optimal receptor interactions.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one. A 2023 Organic Process Research & Development publication described a scalable, one-pot procedure with 85% yield using phase-transfer catalysis, addressing previous challenges in the N-alkylation step. This improved synthesis method has facilitated broader exploration of structure-activity relationships in drug discovery programs.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular dynamics simulations reveal that the bromothiophene-piperidinone scaffold adopts a semi-rigid conformation that is favorable for binding to various biological targets. These insights are guiding the design of next-generation derivatives with enhanced pharmacokinetic profiles.

Current research directions include exploring the compound's potential in PET tracer development (leveraging the bromine atom for radiohalogenation) and as a fragment in PROTAC design. Several pharmaceutical companies have included derivatives of 1-(4-Bromothiophen-2-yl)methylpiperidin-4-one in their discovery pipelines, particularly for oncology and CNS disorders. The unique combination of its structural features continues to make it a valuable building block in medicinal chemistry.